Cas no 762-21-0 (1,4-diethyl but-2-ynedioate)

1,4-Diethyl but-2-ynedioate is a diester derivative of but-2-ynedioic acid, characterized by its acetylene functionality and ester groups. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the formation of conjugated systems and heterocyclic compounds. Its rigid alkyne core and reactive ester moieties make it suitable for click chemistry applications, including Huisgen cycloadditions. The product offers high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its structural features enable efficient cross-coupling and cyclization reactions, making it valuable in pharmaceutical and materials science research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong acids or bases.
1,4-diethyl but-2-ynedioate structure
1,4-diethyl but-2-ynedioate structure
Product name:1,4-diethyl but-2-ynedioate
CAS No:762-21-0
MF:C8H10O4
MW:170.162602901459
MDL:MFCD00009186
CID:39770
PubChem ID:69803

1,4-diethyl but-2-ynedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl but-2-ynedioate
    • Diethyl Acetylenedicarboxylate
    • 1,4-Diethyl but-2-ynedioate
    • 2-butynedioic acid diethyl ester
    • ACETYLENEDICARBOXYLIC ACID DIETHYL ESTER
    • Bis(carboethoxy)acetylene
    • Bis-(Ethoxycarbonyl)acetylene
    • but-2-ynedioic acid diethyl ester
    • butynedioic acid diethyl ester
    • Diethyl 2-butynedioate
    • Diethyl acetylenedicarboxylic acid
    • Diethyl but-2-yne-1,4-dioate
    • DIETHYL BUTYNEDIOATE
    • YL2-BUTYNEDIOATE
    • NSC-674446
    • NS00037766
    • NSC-67975
    • Acetylenedicarboxylic acid, diethyl ester
    • A0089
    • Diethylacetylenedicarboxylate
    • Diethyl acetylenedicarboxylate, 95%
    • F0001-1933
    • diethyl acetylendicarboxylate
    • MFCD00009186
    • 2-Butynedioic acid, diethyl ester
    • AI3-04336
    • diethyl-acetylene dicarboxylate
    • EINECS 212-095-8
    • Z104476782
    • BW8YXV5QMM
    • diethyl acetylene- dicarboxylate
    • NSC 67975
    • Di-Ethyl acetylenedicarboxylate
    • CHEMBL4086918
    • 762-21-0
    • NSC674446
    • 2-Butynedioic acid, 1,4-diethyl ester
    • FT-0624774
    • WLN: 2OV1UU1VO2
    • InChI=1/C8H10O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-4H2,1-2H3
    • Diethyl 2-butynedioate #
    • STRNXFOUBFLVIN-UHFFFAOYSA-
    • NSC67975
    • diethylacetylene dicarboxylate
    • DTXSID20227055
    • A838645
    • diethyl acetylene-dicarboxylate
    • acetylene dicarboxylic acid diethyl ester
    • AS-13494
    • SCHEMBL18446
    • EN300-20088
    • ANTINEOPLASTIC-674446
    • AKOS000120049
    • CS-W020105
    • W-104373
    • Diethyl acetylene dicarboxylate
    • STL185611
    • DB-056036
    • 1,4-diethyl but-2-ynedioate
    • MDL: MFCD00009186
    • Inchi: 1S/C8H10O4/c1-3-11-7(9)5-6-8(10)12-4-2/h3-4H2,1-2H3
    • InChI Key: STRNXFOUBFLVIN-UHFFFAOYSA-N
    • SMILES: O=C(OCC)C#CC(OCC)=O
    • BRN: 743166

Computed Properties

  • Exact Mass: 170.05800
  • Monoisotopic Mass: 170.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Transparent light yellow liquid
  • Density: 1.063 g/mL at 25 °C(lit.)
  • Melting Point: 1°C(lit.)
  • Boiling Point: 115°C/18mmHg(lit.)
  • Flash Point: Fahrenheit: 201.2 ° f
    Celsius: 94 ° c
  • Refractive Index: n20/D 1.443(lit.)
  • Water Partition Coefficient: Soluble in ethanol, ethyl ether, CCl4, Insoluble in water.
  • PSA: 52.60000
  • LogP: 0.11600

1,4-diethyl but-2-ynedioate Security Information

1,4-diethyl but-2-ynedioate Customs Data

  • HS CODE:29171990
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1,4-diethyl but-2-ynedioate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-20088-100.0g
1,4-diethyl but-2-ynedioate
762-21-0 95.0%
100.0g
$173.0 2025-03-21
eNovation Chemicals LLC
D628767-1kg
Diethyl acetylenedicarboxylate
762-21-0 97%
1kg
$880 2024-06-05
eNovation Chemicals LLC
D397601-1kg
Diethyl acetylenedicarboxylate
762-21-0 97%
1kg
$700 2024-05-24
Enamine
EN300-20088-0.1g
1,4-diethyl but-2-ynedioate
762-21-0 95.0%
0.1g
$19.0 2025-03-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02499-1000g
Diethyl acetylenedicarboxylate
762-21-0 95%%
1000g
$402 2023-09-07
TRC
D443163-1g
Diethyl Acetylenedicarboxylate
762-21-0
1g
$ 60.00 2022-06-02
TRC
D443163-2.5g
Diethyl Acetylenedicarboxylate
762-21-0
2.5g
$87.00 2023-05-18
TRC
D443163-5g
Diethyl Acetylenedicarboxylate
762-21-0
5g
$98.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
159441-25G
1,4-diethyl but-2-ynedioate
762-21-0
25g
¥1086.87 2023-12-10
eNovation Chemicals LLC
D397601-100g
Diethyl acetylenedicarboxylate
762-21-0 97%
100g
$200 2024-05-24

1,4-diethyl but-2-ynedioate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:762-21-0)1,4-diethyl but-2-ynedioate
Order Number:A838645
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:43
Price ($):314.0

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